2-(Boc-amino)-4-methylthiophene
Cat. No. B592148
Key on ui cas rn:
887475-43-6
M. Wt: 213.295
InChI Key: VEOHXHWQOPBOLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063058B2
Procedure details
A solution of tert-butyl 4-methylthiophen-2-ylcarbamate (0.880 g, 4.13 mmol) in CH2Cl2 (8 mL) and TFA (6 mL) wad stirred at room temperature for 3 h. Solvents was removed in vacuo to give 4-methylthiophen-2-amine as trifluoroacetic acid salt (0.920 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([NH:7]C(=O)OC(C)(C)C)[S:5][CH:6]=1.[C:15]([OH:21])([C:17]([F:20])([F:19])[F:18])=[O:16]>C(Cl)Cl>[CH3:1][C:2]1[CH:3]=[C:4]([NH2:7])[S:5][CH:6]=1.[F:18][C:17]([F:20])([F:19])[C:15]([OH:21])=[O:16]
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Inputs
Step One
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Name
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Quantity
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0.88 g
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Type
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reactant
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Smiles
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CC=1C=C(SC1)NC(OC(C)(C)C)=O
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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C(=O)(C(F)(F)F)O
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Solvents was removed in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=C(SC1)N
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Name
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Type
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product
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Smiles
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FC(C(=O)O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.92 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
